Cas no 1805498-89-8 (5-Aminomethyl-2-cyano-3-(trifluoromethoxy)benzoic acid)

• Product Name: 5-Aminomethyl-2-cyano-3-(trifluoromethoxy)benzoic acid
• CAS No: 1805498-89-8
• MF: C₁₀H₇F₃N₂O₃
• MW: 260.169392824173
• CID: 4796360
• Update Time: 2025-10-28

5-Aminomethyl-2-cyano-3-(trifluoromethoxy)benzoic acid Chemical and Physical Properties

Names and Identifiers

• 5-Aminomethyl-2-cyano-3-(trifluoromethoxy)benzoic acid

• Inchi： 1S/C10H7F3N2O3/c11-10(12,13)18-8-2-5(3-14)1-6(9(16)17)7(8)4-15/h1-2H,3,14H2,(H,16,17)
• InChI Key： DTGBPEIVEFFTCI-UHFFFAOYSA-N
• SMILES： FC(OC1C(C#N)=C(C(=O)O)C=C(CN)C=1)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 363
• XLogP3: -1.1
• Topological Polar Surface Area: 96.3

Additional information on 5-Aminomethyl-2-cyano-3-(trifluoromethoxy)benzoic acid

Introduction to 5-Aminomethyl-2-cyano-3-(trifluoromethoxy)benzoic acid (CAS No. 1805498-89-8)

5-Aminomethyl-2-cyano-3-(trifluoromethoxy)benzoic acid is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical and chemical research due to its unique structural features and potential biological activities. With the CAS number 1805498-89-8, this compound represents a confluence of fluorine-containing moieties, cyano groups, and amine functionalities, which collectively contribute to its distinct chemical properties and reactivity. The presence of a trifluoromethoxy group enhances its lipophilicity and metabolic stability, making it an attractive candidate for drug development.

The compound belongs to the benzoic acid family, a class of molecules widely studied for their pharmacological effects. The substitution pattern in 5-Aminomethyl-2-cyano-3-(trifluoromethoxy)benzoic acid positions it as a versatile intermediate in synthetic chemistry, particularly in the construction of more complex molecules. Its dual amine and carboxylic acid functionalities allow for further derivatization, enabling chemists to explore diverse chemical spaces for therapeutic applications.

In recent years, there has been a surge in research focused on fluorinated compounds due to their enhanced binding affinity and resistance to metabolic degradation. The trifluoromethoxy group in this molecule is particularly noteworthy, as it has been shown to improve the pharmacokinetic profiles of drugs by increasing their bioavailability and reducing rapid clearance. This feature makes 5-Aminomethyl-2-cyano-3-(trifluoromethoxy)benzoic acid a promising scaffold for developing novel therapeutics.

Moreover, the cyano group at the 2-position introduces a site for further functionalization, allowing for the introduction of additional pharmacophores or modifications that could fine-tune the biological activity of the compound. This structural flexibility has been exploited in several research studies aimed at identifying new drug candidates with improved efficacy and reduced side effects.

One of the most compelling aspects of 5-Aminomethyl-2-cyano-3-(trifluoromethoxy)benzoic acid is its potential application in the synthesis of inhibitors targeting specific enzymatic pathways. For instance, derivatives of benzoic acid have been explored as inhibitors of enzymes involved in inflammation and cancer progression. The unique combination of functional groups in this compound suggests that it could serve as a precursor for developing agents that modulate these pathways effectively.

Recent advancements in computational chemistry have also highlighted the importance of molecular modeling in predicting the biological activity of compounds like 5-Aminomethyl-2-cyano-3-(trifluoromethoxy)benzoic acid. By leveraging machine learning algorithms and high-throughput virtual screening, researchers can rapidly identify promising derivatives with enhanced binding affinities to target proteins. This approach has already led to several successful drug development programs, underscoring the value of computational methods in accelerating pharmaceutical discovery.

The synthesis of 5-Aminomethyl-2-cyano-3-(trifluoromethoxy)benzoic acid presents an intriguing challenge due to its complex structural motif. However, modern synthetic techniques have made significant strides in facilitating the preparation of such molecules with high yields and purity. Catalytic methods, including transition metal-catalyzed reactions, have been particularly effective in constructing the desired framework efficiently. These advancements not only streamline the synthesis process but also reduce costs associated with producing large quantities of the compound for research purposes.

In conclusion, 5-Aminomethyl-2-cyano-3-(trifluoromethoxy)benzoic acid (CAS No. 1805498-89-8) represents a fascinating subject of study with broad implications in pharmaceutical chemistry. Its unique structural features and potential biological activities make it a valuable candidate for further exploration in drug development. As research continues to uncover new applications for fluorinated compounds, molecules like this are likely to play an increasingly important role in addressing unmet medical needs.